Frangulin B

Description

Frangulin B is an anthraquinone compound, specifically a glycoside, with the molecular formula C₂₀H₁₈O₉ and a molar mass of approximately 402.4 g/mol . It is found in plants such as Rhamnus formosana and Rhamnus libanotica . Frangulin B is known for its biological activities, including antiplatelet and antioxidant effects.

Antiplatelet Activity

Frangulin B has been shown to inhibit collagen-induced platelet aggregation in rabbit platelets. This effect is concentration-dependent and selective, meaning it does not affect platelet aggregation induced by other agents like arachidonic acid, ADP, PAF, or thrombin . Additionally, Frangulin B suppresses thromboxane B2 formation and inositol phosphate production caused by collagen, suggesting its role as a collagen receptor antagonist .

Antioxidant and Antiaging Effects

Frangulin B exhibits antioxidant properties, acting as a free radical scavenger. It has been predicted to interact with multiple target proteins involved in skin aging, such as elastase and tyrosinase, through molecular docking simulations . This suggests its potential use as an antiaging agent by reducing oxidative stress and modulating enzymatic proteins associated with premature aging.

Ecological and Stability Information

Frangulin B is not considered hazardous to the aquatic environment . It is stable under normal storage conditions but may pose a dust explosion risk if finely powdered . The compound should be handled with caution to avoid inhalation of dust, and protective gear should be worn during handling .

• CAS No.: 14101-04-3
• Product Name: Frangulin B
• Molecular Formula: C20H18O9
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-1,8-dihydroxy-6-methylanthracene-9,10-dione
• Standard InChI: InChI=1S/C20H18O9/c1-8-2-10-14(12(22)3-8)17(25)15-11(16(10)24)4-9(5-13(15)23)29-19-18(26)20(27,6-21)7-28-19/h2-5,18-19,21-23,26-27H,6-7H2,1H3
• Standard InChIKey: AEQMIFRODRFTJF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O[C@H]4[C@@H]([C@](CO4)(CO)O)O
• SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O
• Canonical SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O
• Synonyms: frangulin B
• PubChem Compound: 4483894
• Last Modified: Aug 15 2023